Cas no 1396799-71-5 (3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide)

• Product Name: 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide
• CAS No: 1396799-71-5
• MF: C₂₂H₂₄N₂O₂S
• MW: 380.503164291382
• CID: 5948140
• PubChem ID: 71781290
• Update Time: 2025-05-28

3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide
• 3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)propanamide
• 3-(4-methoxyphenyl)-N-[(pyridin-3-yl)methyl]-N-[2-(thiophen-2-yl)ethyl]propanamide
• 3-(4-methoxyphenyl)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide
• VU0523901-1
• 1396799-71-5
• F5854-1791
• AKOS024522447

• Inchi： 1S/C22H24N2O2S/c1-26-20-9-6-18(7-10-20)8-11-22(25)24(14-12-21-5-3-15-27-21)17-19-4-2-13-23-16-19/h2-7,9-10,13,15-16H,8,11-12,14,17H2,1H3
• InChI Key： FJGNVHDXIRSEGF-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CN=C1)CCC1SC=CC=1)(=O)CCC1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 380.15584919g/mol
• Monoisotopic Mass: 380.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide

Comprehensive Overview of 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide (CAS No. 1396799-71-5): Properties, Applications, and Research Insights

The compound 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide (CAS No. 1396799-71-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate design, featuring a methoxyphenyl group, a pyridinylmethyl moiety, and a thiophenylethyl chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its hybrid heterocyclic architecture, which combines aromatic and heteroaromatic elements.

In recent years, the demand for novel small-molecule compounds like 1396799-71-5 has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's multi-targeting capability and structural versatility align with current trends in precision medicine and polypharmacology. Its CAS number is frequently searched in academic databases, reflecting its relevance in high-throughput screening and lead optimization studies. Scientists are also exploring its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) to evaluate its suitability for further development.

The synthesis of 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide involves sophisticated organic coupling reactions, often utilizing palladium-catalyzed cross-coupling or amide bond formation techniques. Its molecular weight and logP value suggest moderate lipophilicity, which is advantageous for blood-brain barrier penetration—a hot topic in neuropharmacology. Recent publications highlight its potential interaction with G-protein-coupled receptors (GPCRs), a key focus area in biotech innovation.

From an industrial perspective, this compound is cataloged in chemical libraries for virtual screening and fragment-based drug design. Its IUPAC name and SMILES notation are often queried in cheminformatics platforms, underscoring its utility in computational chemistry. Additionally, its thiophene and pyridine rings contribute to its electron-rich properties, making it a subject of interest in materials science, particularly for organic electronics.

Environmental and regulatory considerations for CAS 1396799-71-5 are also under scrutiny, as the scientific community emphasizes green chemistry principles. Researchers are investigating solvent-free synthesis methods and catalytic efficiency to minimize waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 3-(4-methoxyphenyl)-N-(pyridin-3-yl)methyl-N-2-(thiophen-2-yl)ethylpropanamide represents a compelling case study at the intersection of chemical biology and materials engineering. Its CAS registry (1396799-71-5) serves as a gateway for further exploration, whether in academic research, industrial applications, or AI-driven drug discovery. As the scientific landscape evolves, this compound’s structure-activity relationships (SAR) will likely unlock new avenues for innovation.